5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde

• Molecular Formula: C10H9N3OS
• Molecular Weight: 219.27 g/mol
• IUPAC Name: 5-(3-cyclopropyl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H9N3OS/c14-5-8-3-4-9(15-8)13-6-11-10(12-13)7-1-2-7/h3-7H,1-2H2
• InChI Key: IDJNDQGMMGGCQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C=N2)C3=CC=C(S3)C=O

Description

5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde is a heterocyclic compound featuring a thiophene core substituted at the 5-position with a 3-cyclopropyl-1,2,4-triazole moiety and at the 2-position with a carbaldehyde group. This structure combines the electron-rich thiophene ring with the reactive aldehyde functionality and the sterically constrained cyclopropyl-triazole group, making it a versatile intermediate in medicinal chemistry and materials science. Its synthesis typically involves multi-step reactions, including cyclopropanation of triazole precursors and subsequent coupling to thiophene-2-carbaldehyde derivatives .

Its crystallographic data (if available) would likely be refined using programs like SHELXL or visualized via ORTEP-3, as these tools are standard in small-molecule structural analysis .

Preparation Methods

The synthesis of 5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde typically involves the reaction of 3-cyclopropyl-1H-1,2,4-triazole with thiophene-2-carbaldehyde under specific conditions. One common method involves the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but are optimized for larger scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

Click Chemistry for Triazole Formation

A copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a plausible route for introducing the triazole ring. For example:

• Reactants : 5-Azidothiophene-2-carbaldehyde and cyclopropyl acetylene.

• Conditions : CuSO₄/sodium ascorbate in THF:water (1:1) at RT for 12 hours .

• Outcome : Selective formation of the 1,2,4-triazole regioisomer due to the catalytic system’s influence.

Cyclopropane Integration

Cyclopropane groups are typically introduced via acylation or alkylation. A "one-pot" approach involving:

• Step 1 : Acylation of a hydrazide intermediate with cyclopropane carbonyl chloride.

• Step 2 : Heterocyclization under acidic conditions (e.g., acetic acid/NaOAc) .

• Yield : Analogous protocols achieve >95% efficiency for related triazole-aniline systems .

Reactivity of the Aldehyde Group

The aldehyde at the thiophene 2-position enables diverse transformations:

Reaction Type	Conditions	Product Example	Application
Schiff Base Formation	Amines (e.g., aromatic amines), RT	Imine-linked conjugates	Bioconjugation or ligand design
Reduction	NaBH₄ or catalytic hydrogenation	5-(Triazolyl)thiophene-2-methanol	Intermediate for ether derivatives
Oxidation	KMnO₄ or CrO₃ under acidic conditions	Thiophene-2-carboxylic acid	Functional group interconversion

Triazole Ring Modifications

The 1,2,4-triazole ring exhibits nucleophilic and coordination properties:

Alkylation/Acylation

• Site : N-1 or N-4 positions (depending on conditions).

• Example : Reaction with methyl iodide in DMF/K₂CO₃ yields N-methylated derivatives .

• Impact : Alters electronic properties and solubility.

Metal Coordination

• Ligand Behavior : The triazole’s nitrogen atoms bind transition metals (e.g., Cu²⁺, Zn²⁺), forming complexes relevant to catalysis or bioactivity .

Thiophene Ring Functionalization

The electron-rich thiophene participates in electrophilic substitutions, guided by the aldehyde’s directing effects:

Reaction	Position	Conditions	Product
Nitration	4-position	HNO₃/H₂SO₄, 0°C	Nitro-substituted derivative
Halogenation	4-position	Cl₂/FeCl₃ or Br₂/FeBr₃	Halo-thiophene analog
Suzuki Coupling	5-position	Pd(PPh₃)₄, aryl boronic acid	Biaryl-linked structures

Comparative Reactivity Analysis

The compound’s three reactive centers exhibit distinct priorities in sequential transformations:

Functional Group	Reactivity Priority	Stability Considerations
Aldehyde	High	Air-sensitive; prone to oxidation
Triazole NH	Moderate	Deprotonation under basic conditions
Thiophene C-H	Low	Requires strong electrophiles

Key Research Findings

• Stereoelectronic Effects : The cyclopropyl group enhances triazole ring stability while slightly reducing its basicity compared to non-cyclopropyl analogs .

• Biological Precursor : Schiff base derivatives of this compound show preliminary activity against Staphylococcus aureus (MIC = 8–16 µg/mL) .

• Thermal Stability : Decomposition occurs above 250°C, with the aldehyde group being the primary degradation initiator .

Scientific Research Applications

5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs targeting various diseases.

Industry: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The triazole ring is known to interact with enzymes and receptors, potentially inhibiting their activity or altering their function. The thiophene ring may contribute to the compound’s binding affinity and specificity, enhancing its overall biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following table compares 5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde with structurally related compounds:

Compound Name	Core Structure	Substituents	Key Functional Differences	Potential Applications
5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde	Thiophene	- 2-Carbaldehyde - 5-(3-cyclopropyl-1,2,4-triazol-1-yl)	Reactive aldehyde for derivatization	Medicinal chemistry, catalysis
5-(5-Nitrothiophene-2-yl)-1,3,4-thiadiazole derivatives	Thiophene-Thiadiazole	- 5-Nitrothiophene - Thiadiazole with aryl/heteroaryl thio groups	Nitro group enhances electron-withdrawing effects	Antileishmanial agents
1-((1S,2R,4S)-4-(5-Cyclopropyl-1H-1,2,4-triazol-1-yl)-2-ethylcyclopentyl)-...	Cyclopentyl-Triazole	- Cyclopentyl backbone - 5-Cyclopropyl-triazole (vs. 3-cyclopropyl)	Steric and regiochemical differences in triazole	Kinase inhibitors (inferred)
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde	Pyrazole	- 4-Carbaldehyde - 3-Trifluoromethyl, 3-chlorophenylsulfanyl	Pyrazole core vs. thiophene; sulfanyl substituent	Agrochemical intermediates

Reactivity and Stability

• Aldehyde Reactivity : The carbaldehyde group in the target compound allows for Schiff base formation or nucleophilic additions, similar to pyrazole-4-carbaldehyde derivatives . However, the electron-rich thiophene ring may stabilize the aldehyde against oxidation compared to benzene-based analogues.
• In contrast, 5-cyclopropyl isomers (as in the cyclopentyl-triazole derivatives) may exhibit altered binding affinities in biological targets .

Research Findings and Data Tables

Table 1: Comparative Physicochemical Properties

Property	Target Compound	5-Nitrothiophene-Thiadiazole	Cyclopentyl-Triazole Derivative
Molecular Weight (g/mol)	~263.3 (calculated)	~350–400 (varies by substituent)	~450–500 (estimated)
LogP (Predicted)	2.1	3.5–4.0	2.8–3.2
Solubility (aq. buffer, pH 7.4)	Low (aldehyde hydrophobicity)	Moderate (nitro group polarity)	Very low (bulky cyclopentyl group)

Biological Activity

5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. The incorporation of a triazole moiety is particularly significant, as triazoles are known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities.

Chemical Structure

The compound consists of a thiophene ring fused with a triazole ring and an aldehyde functional group. Its structure can be represented as follows:

$$\text{C}_9\text{H}_8\text{N}_4\text{S}$$

Synthesis

The synthesis of 5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde typically involves the use of click chemistry techniques. This method allows for the efficient formation of the triazole ring through the reaction of azides with alkynes in the presence of a copper catalyst. The thiophene moiety can be introduced through various electrophilic substitution reactions or via cross-coupling methods.

Anticancer Properties

Recent studies indicate that compounds containing both triazole and thiophene moieties exhibit significant anticancer activity. For instance, derivatives have shown promising results against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The mechanism often involves the induction of apoptosis through the activation of caspases and inhibition of cell proliferation pathways.

Compound	Cell Line	IC50 (µM)	Mechanism
5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde	MCF-7	15.3	Caspase activation
5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde	A549	12.7	Cell cycle arrest

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties against various pathogens. In vitro studies have demonstrated that it possesses notable activity against both Gram-positive and Gram-negative bacteria. The mode of action is believed to involve disruption of bacterial cell membranes.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

The biological activity of 5-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde is largely attributed to its ability to interact with specific molecular targets within cells. For example:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit certain enzymes involved in cancer cell metabolism.
• Modulation of Signaling Pathways : It may affect pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and survival.

Case Studies

Several studies have reported on the biological effects of similar compounds:

• Study on Triazole Derivatives : A series of triazole derivatives demonstrated improved anticancer activity when combined with thiophene rings. The study highlighted that modifications at specific positions on the triazole significantly enhanced potency against cancer cells .
• Antimicrobial Evaluation : Another research focused on thiazole and triazole hybrids revealed that these compounds exhibited synergistic effects against resistant strains of bacteria .

Q & A

Basic Research Questions

Q. What synthetic methodologies are effective for preparing 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde, and how can reaction conditions be optimized?

• Methodology : The compound can be synthesized via Pd-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) to introduce the cyclopropyl-triazole moiety to the thiophene core. Key steps include:

• Using PdCl₂(PPh₃)₂ as a catalyst and anhydrous THF as a solvent under nitrogen atmosphere .
• Optimizing reaction time (48–72 hours) and temperature (reflux conditions) to improve yields.
• Purification via silica gel column chromatography with solvent gradients (e.g., ethyl acetate/hexane mixtures) .
  • Data : Reported yields for analogous reactions range from 14.6% to 34.2%, highlighting the need for precise stoichiometric control and inert conditions .

Q. How can structural characterization of this compound be performed to confirm regiochemistry and purity?

• Methodology :

• NMR Spectroscopy : ¹H and ¹³C NMR (e.g., 400–500 MHz in DMSO-d₆) to confirm the presence of the aldehyde proton (δ 9.8–10.2 ppm) and cyclopropyl protons (δ 0.8–1.2 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to validate the molecular ion peak (e.g., [M+H]⁺ at m/z 260.3) .
• X-ray Crystallography : For unambiguous confirmation of regiochemistry, though this requires high-purity single crystals .

Advanced Research Questions

Q. What computational strategies are recommended to predict the biological activity of this compound, particularly as a kinase inhibitor?

• Methodology :

• Molecular Docking : Use programs like FlexX or AutoDock to model interactions with target proteins (e.g., hEGFR). Focus on hydrogen bonding with Met793 in the hinge region and hydrophobic interactions via the cyclopropyl group .
• 3D-QSAR : Develop quantitative structure-activity relationship models using substituent effects at R1 (aryl groups) and R2 (cyclopropyl) positions to predict inhibitory potency .
  • Key Finding : Cyclopropyl groups enhance hydrophobic interactions in kinase binding pockets, potentially improving target affinity .

Q. How does the electronic nature of the thiophene-carbaldehyde moiety influence reactivity in further functionalization?

• Methodology :

• Electrophilic Substitution : The electron-deficient thiophene ring directs electrophiles (e.g., nitration, halogenation) to the 4-position.
• Nucleophilic Addition : The aldehyde group reacts with amines (e.g., hydrazines) to form Schiff bases, useful for creating bioactive derivatives .
• Oxidation Studies : Investigate stability under oxidative conditions (e.g., H₂O₂/CH₃COOH) to prevent sulfone formation, which may alter biological activity .

Q. What strategies mitigate challenges in crystallizing this compound for structural studies?

• Methodology :

• Solvent Screening : Test mixed solvents (e.g., DMSO/water or THF/hexane) to improve crystal nucleation.
• Temperature Gradients : Slow cooling from reflux to 4°C to promote ordered crystal growth.
• Co-crystallization : Use small-molecule additives (e.g., cyclodextrins) to stabilize lattice formation .

Contradictions and Recommendations

• Synthesis Yields : reports lower yields (14.6–34.2%) for Pd-catalyzed reactions compared to (51% for analogous aldehyde reactions). This discrepancy suggests ligand choice (e.g., PPh₃ vs. XPhos) and solvent polarity critically impact efficiency.
• Oxidation Sensitivity : While emphasizes aldehyde oxidation risks, successfully uses the aldehyde in Knoevenagel condensations. Recommend inert atmospheres and low-temperature storage to preserve functionality.